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Compound of Interest

Compound Name: 5-Benzyloxy Rosiglitazone-d4

Cat. No.: B587339

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Benzyloxy Rosiglitazone-d4 is a stable, isotopically labeled derivative of Rosiglitazone, an
insulin-sensitizing agent from the thiazolidinedione class of drugs. The introduction of
deuterium atoms provides a valuable tool for researchers in various stages of drug
development, particularly in pharmacokinetic and metabolic studies. This technical guide
provides a comprehensive overview of the known physicochemical properties of 5-Benzyloxy
Rosiglitazone-d4, alongside detailed experimental protocols and relevant biological pathway
information.

Core Physicochemical Properties

Quantitative data for 5-Benzyloxy Rosiglitazone-d4 is summarized in the table below. It is
important to note that while some fundamental properties are well-defined, specific
experimental data for properties such as melting point, boiling point, and solubility are not
readily available in published literature. In such cases, predicted values for the non-deuterated
analogue, 5-Benzyloxy Rosiglitazone, are provided for estimation purposes.
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Property Value Source
Chemical Formula C25H21D4aN304S [1]
Molecular Weight 467.57 g/mol [1]

CAS Number 1794768-28-7 [1]
Appearance Solid (predicted) N/A
Melting Point Not available N/A

N ) 698.8 + 55.0 °C (Predicted for
Boiling Point [2]
non-deuterated analog)

) 1.300 + 0.06 g/cm3 (Predicted
Density (2]
for non-deuterated analog)

6.35 + 0.50 (Predicted for non-
pKa [2]
deuterated analog)

Solubility Not available N/A

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are outlined
below. These protocols are based on standard pharmaceutical analysis techniques and can be
adapted for 5-Benzyloxy Rosiglitazone-d4.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Objective: To determine the purity of 5-Benzyloxy Rosiglitazone-d4 and identify any potential
impurities.

Instrumentation:
e HPLC system with a UV detector

o C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pum)
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Data acquisition and processing software

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (or other suitable buffer)

5-Benzyloxy Rosiglitazone-d4 reference standard

Procedure:

Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a gradient of
acetonitrile and water with 0.1% formic acid.

Standard Solution Preparation: Accurately weigh and dissolve the 5-Benzyloxy
Rosiglitazone-d4 reference standard in a suitable solvent (e.g., acetonitrile or methanol) to
a known concentration.

Sample Solution Preparation: Prepare the sample solution by dissolving the test article in the
same solvent as the standard.

Chromatographic Conditions:

Flow rate: 1.0 mL/min

[¢]

[e]

Injection volume: 10 pL

o

Column temperature: 30 °C

[¢]

Detection wavelength: 245 nm (based on the chromophore of the parent compound,
Rosiglitazone)

Analysis: Inject the standard and sample solutions into the HPLC system and record the
chromatograms.
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o Data Processing: Calculate the purity of the sample by comparing the peak area of the main
component to the total peak area of all components.

Mass Spectrometry (MS) for Identity Confirmation

Objective: To confirm the molecular weight and identity of 5-Benzyloxy Rosiglitazone-d4.
Instrumentation:

¢ High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

» Electrospray ionization (ESI) source

Procedure:

Sample Preparation: Prepare a dilute solution of 5-Benzyloxy Rosiglitazone-d4 in a
suitable solvent (e.g., methanol or acetonitrile).

Infusion: Infuse the sample solution directly into the mass spectrometer.

Data Acquisition: Acquire the mass spectrum in positive ion mode.

Analysis: Compare the observed mass-to-charge ratio (m/z) of the molecular ion with the
calculated theoretical mass of the deuterated compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation

Objective: To confirm the chemical structure and the position of the deuterium labels in 5-
Benzyloxy Rosiglitazone-d4.

Instrumentation:
» NMR spectrometer (e.g., 400 MHz or higher)
Reagents:

o Deuterated solvent (e.g., DMSO-ds or CDCI3)
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» 5-Benzyloxy Rosiglitazone-d4 sample
Procedure:

o Sample Preparation: Dissolve an appropriate amount of the sample in the chosen deuterated
solvent.

o Data Acquisition: Acquire *H and 13C NMR spectra.

e Analysis: Analyze the chemical shifts, coupling constants, and integration values to confirm
the structure. The absence of signals in the *H NMR spectrum at the positions of deuterium
incorporation will confirm the isotopic labeling.

Biological Context: Rosiglitazone Signaling
Pathways

5-Benzyloxy Rosiglitazone-d4, as a derivative of Rosiglitazone, is expected to interact with
the same biological targets. Rosiglitazone is a potent and selective agonist of the peroxisome
proliferator-activated receptor-gamma (PPARY), a nuclear receptor that plays a key role in
regulating glucose and lipid metabolism.

PPARYy Signaling Pathway

Click to download full resolution via product page

Caption: Rosiglitazone activation of the PPARYy signaling pathway.

Downstream Effects on Insulin Signhaling

Activation of PPARYy by Rosiglitazone leads to downstream effects that enhance insulin
signaling. This includes increased expression of proteins involved in glucose uptake and
metabolism.
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Caption: Downstream effects of Rosiglitazone on insulin signaling.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the physicochemical characterization of
5-Benzyloxy Rosiglitazone-d4.
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Caption: A typical experimental workflow for physicochemical analysis.

Safety and Handling

As with any chemical substance, 5-Benzyloxy Rosiglitazone-d4 should be handled in a well-
ventilated laboratory environment. Appropriate personal protective equipment (PPE), including
safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to
the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties
of 5-Benzyloxy Rosiglitazone-d4. While comprehensive experimental data for the deuterated
compound is limited, the information presented here, including detailed protocols and biological
context, serves as a valuable resource for researchers and scientists in the field of drug
development. Further experimental investigation is encouraged to fully characterize this
important research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 5-
Benzyloxy Rosiglitazone-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b587339#physicochemical-properties-of-5-benzyloxy-
rosiglitazone-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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